N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide

• IUPAC Name: N-[(2-hydroxy-3,5-dimethylphenyl)carbamothioyl]-3-methoxybenzamide
• InChI: InChI=1S/C17H18N2O3S/c1-10-7-11(2)15(20)14(8-10)18-17(23)19-16(21)12-5-4-6-13(9-12)22-3/h4-9,20H,1-3H3,(H2,18,19,21,23)
• InChI Key: IEYISZFVRWCBAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)NC(=S)NC(=O)C2=CC(=CC=C2)OC)O)C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide, also known as HDAC inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a type of histone deacetylase inhibitor that has been shown to have anti-cancer properties. In

Scientific Research Applications

N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a key role in regulating gene expression. By inhibiting histone deacetylases, N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide can increase the acetylation of histones, leading to changes in gene expression that can result in the suppression of tumor growth.

Mechanism of Action

The mechanism of action of N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide involves the inhibition of histone deacetylases. Histone deacetylases are enzymes that remove acetyl groups from histones, leading to changes in gene expression. By inhibiting histone deacetylases, N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide can increase the acetylation of histones, leading to changes in gene expression that can result in the suppression of tumor growth.
Biochemical and Physiological Effects
N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. In addition, it has been shown to increase the expression of tumor suppressor genes and decrease the expression of oncogenes.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide in lab experiments is its specificity for histone deacetylases. It has been shown to selectively inhibit histone deacetylases without affecting other enzymes. However, one limitation of using this compound in lab experiments is its toxicity. It has been shown to have cytotoxic effects on normal cells at high concentrations.

Future Directions

There are several future directions for the research on N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide. One direction is to explore its potential as a combination therapy with other anti-cancer drugs. Another direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative disorders. Additionally, future research could focus on developing more potent and selective histone deacetylase inhibitors based on the structure of N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide.
Conclusion
N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide is a promising compound for the treatment of cancer. Its mechanism of action involves the inhibition of histone deacetylases, leading to changes in gene expression that can result in the suppression of tumor growth. While it has several advantages for lab experiments, such as its specificity for histone deacetylases, it also has limitations, such as its toxicity at high concentrations. Future research on this compound could lead to the development of more effective and selective histone deacetylase inhibitors for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of N-{[(2-hydroxy-3,5-dimethylphenyl)amino]carbonothioyl}-3-methoxybenzamide involves the reaction of 3-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(2-hydroxy-3,5-dimethylphenyl)amine to form the desired product.